Cas no 484695-06-9 (2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(2-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(2-methylpiperidin-1-yl)ethan-1-one
• CAS No: 484695-06-9
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 6302749
• PubChem ID: 3147951
• Update Time: 2025-07-01

2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(2-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(2-methylpiperidin-1-yl)ethan-1-one
• F0594-0051
• 484695-06-9
• AKOS000571516
• EU-0058633
• 2-methyl-1-({[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine
• 2-{[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(2-methylpiperidin-1-yl)ethan-1-one
• 1-(2-methylpiperidin-1-yl)-2-((5-(o-tolyl)-1,3,4-oxadiazol-2-yl)thio)ethanone
• AKOS016997765
• 2-[[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(2-methylpiperidin-1-yl)ethanone

• Inchi： 1S/C17H21N3O2S/c1-12-7-3-4-9-14(12)16-18-19-17(22-16)23-11-15(21)20-10-6-5-8-13(20)2/h3-4,7,9,13H,5-6,8,10-11H2,1-2H3
• InChI Key： WLTHFPVRUJTRRJ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2C)O1)CC(N1CCCCC1C)=O

Computed Properties

• Exact Mass: 331.13544809g/mol
• Monoisotopic Mass: 331.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(2-methylpiperidin-1-yl)ethan-1-one

Compound CAS No 484695-06-9: A Comprehensive Overview

The compound with CAS No 484695-06-9, known as 2-{5-(2-methylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(2-methylpiperidin-1-yl)ethan-1-one, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which incorporates a 1,3,4-oxadiazole ring system and a piperidine moiety. The combination of these structural elements contributes to its potential as a bioactive agent with diverse applications.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery. The 1,3,4-oxadiazole ring is known for its ability to act as a bioisostere for other heterocyclic systems, offering potential advantages in terms of stability and bioavailability. In the case of CAS No 484695-06-9, the presence of this ring system is further enhanced by the substitution pattern at position 5 with a 2-methylphenyl group. This substitution not only increases the molecule's lipophilicity but also potentially enhances its ability to interact with biological targets.

The piperidine moiety in this compound adds another layer of complexity and functionality. Piperidine derivatives are well-documented for their role in modulating pharmacokinetic properties such as solubility and permeability. The inclusion of a methyl group at position 2 of the piperidine ring further modifies the steric and electronic properties of the molecule, potentially influencing its binding affinity to specific receptors or enzymes.

From a synthetic perspective, the construction of CAS No 484695-06-9 involves multi-step reactions that highlight the versatility of modern organic chemistry techniques. The synthesis typically begins with the preparation of the oxadiazole ring using methods such as cyclization reactions involving amides or nitriles. Subsequent steps involve coupling reactions to introduce the piperidine moiety and other substituents, ensuring precise control over the final product's structure.

In terms of biological activity, preliminary studies suggest that CAS No 484695-06-9 exhibits promising behavior in vitro. For instance, it has demonstrated moderate inhibitory activity against certain enzymes implicated in inflammatory pathways, making it a candidate for further exploration in anti-inflammatory drug development. Additionally, its ability to modulate ion channels has been investigated, opening up possibilities in neuropharmacology.

The development of computational tools has significantly aided in understanding the molecular interactions of CAS No 484695-06-9. Molecular docking studies have provided insights into how this compound interacts with target proteins at an atomic level. These studies have revealed key interactions such as hydrogen bonding and π–π stacking that are critical for its bioactivity.

In conclusion, CAS No 484695-06-9 represents a compelling example of how structural diversity can be harnessed to design molecules with potential therapeutic applications. As research continues to uncover its full spectrum of biological activities and mechanisms of action, this compound stands at the forefront of innovative drug discovery efforts.